N-(3-chlorophenyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H21ClN4O3/c25-16-6-4-7-17(12-16)26-23(30)20-14-28(13-19-10-5-11-32-19)15-21-22(20)27-29(24(21)31)18-8-2-1-3-9-18/h1-4,6-9,12,14-15,19H,5,10-11,13H2,(H,26,30)
• InChI Key: FQIUCXWWCSLARL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NC5=CC(=CC=C5)Cl
• Molecular Formula: C24H21ClN4O3
• Molecular Weight: 448.9 g/mol

Description

The compound contains several structural components that are common in medicinal chemistry, including a pyrrolidine ring, a pyrazole ring, a pyridine ring, and a tetrahydrofuran ring. These components are often found in biologically active compounds and can contribute to a variety of pharmacological activities.

Molecular Structure Analysis

The compound’s structure includes several heterocyclic rings, which can contribute to its three-dimensional shape and potentially its biological activity. The presence of multiple nitrogen atoms could allow for hydrogen bonding with biological targets.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar groups and heteroatoms could impact its solubility, while the presence of aromatic rings could impact its stability.

Mechanism of Action

The mechanism of action would depend on the compound’s specific biological target. Compounds with similar structures have been found to have a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Future Directions

Given the compound’s complex structure and the biological activity of similar compounds, it could be a promising area for future research. Studies could focus on its synthesis, properties, and potential biological activities.